Cas no 392236-90-7 (N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide)

• Product Name: N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide
• CAS No: 392236-90-7
• MF: C₂₀H₁₄N₂OS₂
• MW: 362.467961788177
• CID: 5940692
• PubChem ID: 4350343
• Update Time: 2025-07-28

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(4-[1,1'-biphenyl]-4-yl-2-thiazolyl)-
• 392236-90-7
• N-(4-{[1,1'-BIPHENYL]-4-YL}-1,3-THIAZOL-2-YL)THIOPHENE-2-CARBOXAMIDE
• N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)thiophene-2-carboxamide
• N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• F0298-0310
• AKOS003047741

• Inchi： 1S/C20H14N2OS2/c23-19(18-7-4-12-24-18)22-20-21-17(13-25-20)16-10-8-15(9-11-16)14-5-2-1-3-6-14/h1-13H,(H,21,22,23)
• InChI Key： RIOJSYCANVLPLH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=C(C4=CC=CC=C4)C=C3)=CS2)=O)SC=CC=1

Computed Properties

• Exact Mass: 362.05475542g/mol
• Monoisotopic Mass: 362.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• pka: 6.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide: A Comprehensive Overview

N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide (CAS No. 392236-90-7) is a heterocyclic compound with a complex molecular structure that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique combination of a biphenyl moiety and a thiazole ring, which are both known for their diverse biological activities and potential therapeutic applications.

The molecular formula of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide is C₂₃H₁₇N₃O₂S₂, and its molecular weight is approximately 455.52 g/mol. The presence of the biphenyl and thiazole groups contributes to its high chemical stability and solubility in various organic solvents, making it an ideal candidate for a wide range of experimental studies.

Recent research has highlighted the potential of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide in the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide has also been investigated for its antimicrobial activity. Research conducted by a team at the University of California demonstrated that this compound exhibits potent activity against a broad spectrum of bacteria, including both Gram-positive and Gram-negative strains. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

The antioxidant properties of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide have also been explored. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is linked to various chronic diseases such as cancer and neurodegenerative disorders. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

Another area of interest is the potential use of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide in cancer therapy. Research has indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

In conclusion, N-(4-{1,1'-biphenyl-4-yl}-1,3-thiazol-2-yl)thiophene-2-carboxamide (CAS No. 392236-90-7) is a multifaceted compound with a wide range of potential applications in the fields of chemical biology and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.